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Compound of Interest

Compound Name: Methyl 2-Octynoate-d5

Cat. No.: B12370805

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of specialized chemicals like Methyl 2-Octynoate are paramount for ensuring
laboratory safety and environmental protection. This guide provides essential, step-by-step
procedures for the safe disposal of Methyl 2-Octynoate, based on available safety data. While
specific data for Methyl 2-Octynoate-d5 is not readily available, the disposal procedures for its
non-deuterated counterpart serve as a close proxy and are outlined below.

Key Safety and Hazard Information

Methyl 2-Octynoate is classified as a combustible liquid that can cause an allergic skin reaction
and is very toxic to aquatic life with long-lasting effects.[1][2] Adherence to safety protocols is
therefore critical.
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Property

Data

Physical State

Liquid

Appearance Clear, Colourless

Boiling Point 217-220°C at 760 mmHg
Melting Point -3°C (lit)

Flash Point 100°C (lit.)

Vapor Pressure

0.125mmHg at 25°C

Density 0.92 g/cm?3

Solubility Chloroform (Slightly), Methanol (Slightly)
Combustible liquid, Skin sensitizer, Aquatic

Hazards

toxicity

Experimental Protocol for Disposal

A specific experimental protocol for the neutralization or deactivation of Methyl 2-Octynoate is

not detailed in the provided safety data sheets. The primary recommended method of disposal

is incineration by a licensed waste disposal company.

Step-by-Step Disposal Procedure

1. Personal Protective Equipment (PPE): Before handling Methyl 2-Octynoate, ensure you are

wearing the appropriate personal protective equipment. This includes:

prior to use and disposed of properly after.

N

Eye Protection: Safety glasses with side-shields or goggles.

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber). Gloves must be inspected

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.

. Spill Management: In the event of a spill, follow these steps:
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Evacuate: Evacuate non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading and from entering drains or waterways.[1][3]

Absorb: Use an inert absorbent material, such as sand or earth, to soak up the spill.

Collect: Carefully collect the absorbed material into a suitable, closed container for disposal.
. Waste Collection and Storage:

Container: Use a designated, properly labeled, and sealed container for waste Methyl 2-
Octynoate. Do not mix with other waste materials.[2]

Storage: Store the waste container in a cool, dry, and well-ventilated area away from heat
and ignition sources.

. Final Disposal:

Professional Disposal: The disposal of Methyl 2-Octynoate must be handled by a licensed
and approved waste disposal company.[2]

Regulations: Adhere to all local, state, and federal regulations regarding hazardous waste
disposal.[1][2][4][5]

Disposal Workflow
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Caption: Workflow for the safe disposal of Methyl 2-Octynoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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